2-phenyl-3-(phenylsulfonyl)-1,3-thiazolidine

• IUPAC Name: 3-(benzenesulfonyl)-2-phenyl-1,3-thiazolidine
• InChI: InChI=1S/C15H15NO2S2/c17-20(18,14-9-5-2-6-10-14)16-11-12-19-15(16)13-7-3-1-4-8-13/h1-10,15H,11-12H2
• InChI Key: YXQXDQMTNQVCOT-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(N1S(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C15H15NO2S2
• Molecular Weight: 305.4 g/mol

Description

“2-phenyl-3-(phenylsulfonyl)-1,3-thiazolidine” is a complex organic compound. It contains a thiazolidine core, which is a heterocyclic compound containing sulfur and nitrogen. The phenyl groups suggest aromaticity, and the sulfonyl group (-SO2-) is a common functional group that often imparts significant chemical reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazolidine ring, possibly through a cyclization reaction. The phenyl groups could be introduced through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the conditions and the specific substrates used.

Molecular Structure Analysis

The compound contains a thiazolidine ring, which is a five-membered ring with sulfur and nitrogen atoms. The phenyl groups are aromatic rings attached to the thiazolidine ring. The sulfonyl group is attached to one of the phenyl groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The thiazolidine ring might undergo ring-opening reactions under certain conditions. The phenyl rings could participate in electrophilic or nucleophilic aromatic substitution reactions. The sulfonyl group could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For instance, the presence of aromatic rings might increase its stability and influence its solubility in various solvents. The sulfonyl group might make the compound more polar.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For instance, if it’s used as a drug, it might interact with biological targets such as enzymes or receptors. The specific interactions would depend on the structure and properties of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For instance, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it might be a skin or eye irritant. Proper handling and storage procedures should be followed to minimize risks.

Future Directions

The future research directions for this compound could be vast. It might be studied for potential applications in various fields, such as medicine, materials science, or chemical synthesis. Researchers might also investigate its reactivity and properties further to gain a deeper understanding of its behavior.